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Cat. No.: B16112214

Get Quote

Foreword: Navigating the Nitrosamine Challenge
The emergence of nitrosamine impurities as a significant concern in the pharmaceutical

industry has necessitated a deeper understanding of these potentially genotoxic substances.

This guide provides a comprehensive technical overview of N-nitroso-perindopril, a
nitrosamine impurity associated with the widely prescribed angiotensin-converting enzyme

(ACE) inhibitor, perindopril. As drug development professionals and researchers, it is

imperative that we possess a thorough understanding of the chemical and physical properties,

analytical methodologies for detection, and toxicological risks associated with such impurities to

ensure the safety and quality of pharmaceutical products. This document is structured to

provide not just data, but also the scientific rationale behind the analytical and toxicological

assessments, empowering you to make informed decisions in your research and development

endeavors.
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Chemical and Physical Properties of N-Nitroso-
Perindopril
N-Nitroso-perindopril is the N-nitrosated derivative of perindopril, formed by the reaction of

the secondary amine group in the perindopril molecule with a nitrosating agent.[1]

Understanding its fundamental chemical and physical characteristics is the bedrock of any

analytical and toxicological assessment.

Chemical Structure and Identification
IUPAC Name: (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxopentan-2-yl]-

nitrosoamino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid[2]

CAS Number: 3036581-82-2[1][2][3]

Molecular Formula: C₁₉H₃₁N₃O₆[1][2][3]

Molecular Weight: 397.47 g/mol [1][2][3]

The presence of the N-nitroso group (-N=O) is the defining feature of this molecule and the

source of its potential genotoxicity.

Physicochemical Properties
A summary of the key physicochemical properties of N-nitroso-perindopril is presented in the

table below. It is important to note that while some of these properties are computationally

predicted, they provide valuable insights for analytical method development and handling.
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Property Value Source

Molecular Weight 397.47 g/mol [1][2][3]

Appearance Off-White Solid

Solubility Soluble in DMSO, Methanol

XLogP3 (Computed) 3.6 [4]

Hydrogen Bond Donor Count

(Computed)
1 [4]

Hydrogen Bond Acceptor

Count (Computed)
7 [4]

Rotatable Bond Count

(Computed)
8 [4]

Note: The Certificate of Analysis for a commercially available reference standard confirms

solubility in DMSO and Methanol.

Synthesis and Formation Pathways
The primary pathway for the formation of N-nitroso-perindopril involves the reaction of the

secondary amine in the perindopril molecule with a nitrosating agent, such as nitrous acid

(HNO₂), which can be formed from nitrites under acidic conditions.[1]

Proposed Synthetic Protocol for Reference Standard
For research and analytical purposes, the synthesis of an N-nitroso-perindopril reference

standard is essential. The following is a proposed, logical pathway for its synthesis.

Diagram of Proposed Synthesis Workflow
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Caption: A logical workflow for the synthesis and characterization of N-nitroso-perindopril.

Step-by-Step Methodology:

Dissolution: Dissolve a known quantity of perindopril in a suitable organic solvent, such as

acetic acid.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Nitrosation: Slowly add a solution of a nitrosating agent, such as sodium nitrite (NaNO₂)

dissolved in water, to the cooled perindopril solution while maintaining the temperature. The

acidic conditions will generate nitrous acid in situ.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).
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Quenching: Once the reaction is complete, quench any excess nitrosating agent by adding a

quenching agent, such as sulfamic acid or ammonium sulfamate.

Extraction: Extract the N-nitroso-perindopril into a suitable organic solvent, such as

dichloromethane or ethyl acetate.

Washing: Wash the organic layer with a saturated sodium bicarbonate solution and then with

brine to remove any remaining acid and salts.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude N-nitroso-perindopril using a suitable technique, such as

preparative HPLC, to obtain the pure compound.

Characterization: Confirm the identity and purity of the synthesized N-nitroso-perindopril
using spectroscopic techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR.

Spectroscopic Characterization
While specific raw spectral data for N-nitroso-perindopril is not widely available in the public

domain, a Certificate of Analysis for a reference standard confirms its structure was elucidated

using Mass Spectrometry, ¹H NMR, and IR spectroscopy. Based on the known structure, the

following are the expected key spectral features:

¹H NMR: The spectrum is expected to be complex due to the presence of multiple chiral

centers and the restricted rotation around the N-N bond of the nitroso group, which can lead

to the observation of rotamers. Key signals would include those for the ethyl ester group, the

propyl chain, the alaninyl methyl group, and the protons of the octahydroindole ring system.

¹³C NMR: The spectrum would show distinct signals for all 19 carbon atoms in the molecule,

including the carbonyl carbons of the ester and amide groups, and the aliphatic carbons of

the various ring systems and side chains.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of N-nitroso-perindopril (m/z 397.47). Common

fragmentation patterns for nitrosamines include the loss of the nitroso group (•NO, 30 Da).[3]
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Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the various functional groups present, including the N=O stretch of the nitroso group

(typically around 1430-1470 cm⁻¹), the C=O stretches of the carboxylic acid and ester

groups (around 1730-1750 cm⁻¹), and the N-H and O-H stretching vibrations.

Analytical Methodologies for Detection and
Quantification
The detection and quantification of N-nitroso-perindopril at trace levels in pharmaceutical

products require highly sensitive and specific analytical methods. Liquid Chromatography-

tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Proposed HPLC-MS/MS Method
The following is a proposed HPLC-MS/MS method that can be adapted and validated for the

analysis of N-nitroso-perindopril, based on a method developed for the similar compound, N-

nitroso-ramipril.

Diagram of Analytical Workflow

Sample Preparation
(Extraction from matrix)

HPLC Separation
(Reversed-Phase C18)

MS/MS Detection
(MRM Mode)

Quantification
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Caption: A typical workflow for the analysis of N-nitroso-perindopril in a pharmaceutical

matrix.

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting

point.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A gradient elution starting with a high percentage of Mobile Phase A and gradually

increasing the percentage of Mobile Phase B will likely be required to achieve good

separation from the active pharmaceutical ingredient (API) and other impurities.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 - 10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion: [M+H]⁺ for N-nitroso-perindopril (m/z 398.2).

Product Ions: Specific product ions for quantification and confirmation should be determined

by infusing a standard solution of N-nitroso-perindopril into the mass spectrometer. A

common fragmentation for nitrosamines is the loss of the nitroso group, so a transition of

398.2 -> 368.2 could be a starting point for optimization.

Method Validation:
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The analytical method must be validated according to ICH Q2(R1) guidelines, including

specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of

detection (LOD), and limit of quantitation (LOQ).

Stability of N-Nitroso-Perindopril
Understanding the stability of N-nitroso-perindopril is crucial for accurate analytical testing

and for assessing its potential to form and persist in drug products. A forced degradation study

should be performed to evaluate its stability under various stress conditions.

Forced Degradation Study Protocol
A comprehensive forced degradation study should expose N-nitroso-perindopril to the

following conditions:

Acidic Conditions: 0.1 M HCl at elevated temperature (e.g., 60 °C).

Basic Conditions: 0.1 M NaOH at elevated temperature (e.g., 60 °C).

Oxidative Conditions: 3% H₂O₂ at room temperature.

Thermal Conditions: Dry heat (e.g., 80 °C).

Photolytic Conditions: Exposure to UV and visible light as per ICH Q1B guidelines.

The degradation products should be monitored and characterized using a stability-indicating

HPLC method, and the mass balance should be assessed.

Toxicological Assessment
The primary toxicological concern for N-nitroso-perindopril is its potential carcinogenicity. A

comprehensive toxicological assessment involves evaluating its genotoxic potential.

Genotoxicity Assessment
Ames Test (Bacterial Reverse Mutation Assay): An Ames test has been conducted for N-
nitroso-perindopril.[5] The results of this test are critical for determining its mutagenic

potential.
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In Vitro and In Vivo Studies: While specific in vivo studies for N-nitroso-perindopril are not

readily available, a recent study on other nitroso-ACE inhibitors, N-nitroso-ramipril and N-

nitroso-quinapril, found them to be non-mutagenic in both in vitro and in vivo assays.[6][7]

This is a significant finding for a read-across assessment.

Read-Across Toxicological Assessment
Given the structural similarities between N-nitroso-perindopril and other nitroso-ACE

inhibitors, a read-across approach can be employed to assess its carcinogenic potential.

Diagram of Read-Across Logic

N-Nitroso-Perindopril
(Target Compound)

Structural Similarity
(Nitroso-ACE Inhibitors)

N-Nitroso-Ramipril
(Source Compound 1)

Genotoxicity Data
(Non-mutagenic in vivo)

N-Nitroso-Quinapril
(Source Compound 2)

Conclusion
(Low Carcinogenic Potential)

Click to download full resolution via product page

Caption: Logic for a read-across assessment of N-nitroso-perindopril's carcinogenic potential.

The study on N-nitroso-ramipril and N-nitroso-quinapril concluded that these compounds are

non-mutagenic and non-carcinogenic.[6][7] The rationale is based on the steric hindrance

around the α-carbon to the nitroso group, which is predicted to inhibit metabolic activation to a

genotoxic species.[8] Given that N-nitroso-perindopril shares this structural feature, it is

plausible to hypothesize that it also possesses a low carcinogenic potential.

Regulatory Limits
Based on a structural and Structure-Activity Relationship (SAR)-based assessment, N-nitroso-
perindopril is generally assigned to Potency Category 5, with a recommended acceptable
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intake (AI) limit of 1500 ng/day.[1][3][9]

Conclusion and Recommendations
N-nitroso-perindopril is a critical impurity to monitor in perindopril-containing drug products.

This guide has provided a comprehensive overview of its chemical and physical properties, a

proposed synthetic route for its reference standard, a framework for its analytical determination,

and a thorough toxicological assessment based on available data and read-across principles.

Key Recommendations for Drug Development Professionals:

Risk Assessment: Conduct a thorough risk assessment to identify and mitigate the potential

for N-nitroso-perindopril formation in your manufacturing processes and drug products.

Analytical Control: Develop and validate a sensitive and specific analytical method, such as

the proposed HPLC-MS/MS method, for the routine monitoring of N-nitroso-perindopril.

Stability Studies: Perform comprehensive stability studies to understand the degradation

pathways of perindopril and the potential for N-nitroso-perindopril formation under various

storage conditions.

Regulatory Compliance: Ensure that the levels of N-nitroso-perindopril in your drug

products are maintained below the established acceptable intake limit.

By adhering to these recommendations and utilizing the information provided in this guide, you

can effectively manage the risks associated with N-nitroso-perindopril and ensure the

continued safety and quality of your pharmaceutical products.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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